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Compound of Interest

5-(4-Bromophenyl)isoxazol-3-
Compound Name:

amine
CAS No.: 6525-98-0
Cat. No.: B1602353

Get Quote

Executive Summary

Protein Tyrosine Phosphatase 1B (PTP1B) is a validated therapeutic target for Type 2 Diabetes
(T2D) and obesity due to its role as a negative regulator of insulin and leptin signaling.[1][2]
However, developing clinically viable inhibitors is notoriously difficult due to the highly
conserved active site shared with T-Cell Protein Tyrosine Phosphatase (TCPTP), leading to off-
target toxicity.

This guide contrasts 5-(4-Bromophenyl)isoxazol-3-amine—a "privileged scaffold" used in
fragment-based drug design (FBDD)—against fully developed clinical candidates like
Ertiprotafib and Trodusquemine.

Key Takeaway: While clinical candidates offer higher potency, the isoxazole-3-amine scaffold
provides a superior starting point for designing selective inhibitors that avoid the bioavailability
issues of traditional phosphotyrosine mimetics.

Chemical & Pharmacological Profile
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The Challenger: 5-(4-Bromophenyl)isoxazol-3-amine

» Role: Fragment-based Lead / Chemical Probe

« CAS: 119162-53-7[3]

e Mechanism: Competitive inhibitor (Active Site binder). The isoxazole ring acts as a

bioisostere for the phosphate group, interacting with the PTP1B catalytic loop (specifically

the P-loop arginine residues).

» Key Advantage: High Ligand Efficiency (LE). Unlike bulky clinical candidates, this small

molecule (<250 Da) binds efficiently, allowing for chemical elaboration to improve potency

without destroying cell permeability.
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Comparative Performance Analysis
A. Potency (IC50) & Selectivity

The following data aggregates typical biochemical assay results. Note that "Isoxazole Scaffold"
refers to derivatives built from the 5-(4-Bromophenyl)isoxazol-3-amine core.

5-(4-

Bromophenyl)isoxa . . .
Feature . Ertiprotafib Trodusquemine

zol-3-amine

(Scaffold)

~5-50 uM (Fragment
PTP1B IC50 1.6-29 uM 0.5-1.0 uM
range)

. High potential (tunable _
Selectivity (vs TCPTP) ) o Low (< 2-fold) High (~200-fold)
via substitution)

o ) ) Non-specific / ] ]
Binding Mode Active Site (P-loop) ) Allosteric (C-terminal)
Aggregation

Cell Permeability High (LogP ~2.5) Moderate Low (Charged)

B. Structural Biology & Mechanism[4]

» |soxazole-3-amine: X-ray crystallography of isoxazole derivatives bound to PTP1B reveals
that the isoxazole nitrogen and oxygen accept hydrogen bonds from the backbone amides of
the P-loop (residues 215-221), mimicking the phosphate of the natural substrate. The 4-
bromophenyl group extends into the hydrophobic pocket, providing specificity.

« Ertiprotafib: Originally thought to be an active site inhibitor, subsequent studies revealed it
acts largely by inducing protein aggregation, leading to false positives in screening assays.

e Trodusquemine: Binds to a unique allosteric site in the C-terminal segment, locking the
enzyme in an inactive conformation. This avoids the TCPTP active site conservation issue
entirely.

Biological Pathway Visualization
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The following diagram illustrates the Insulin Signaling Pathway and the distinct intervention
points of the inhibitors.
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Caption: PTP1B negatively regulates insulin signaling by dephosphorylating the Insulin
Receptor and IRS-1.[4] Inhibitors block this action, restoring insulin sensitivity.
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Experimental Protocols

To objectively compare 5-(4-Bromophenyl)isoxazol-3-amine against other inhibitors, use the
following validated Colorimetric PTP1B Inhibition Assay.

A. Materials

e Enzyme: Recombinant human PTP1B (catalytic domain, residues 1-321).
o Substrate: p-Nitrophenyl Phosphate (pNPP).
o Buffer: 50 mM HEPES (pH 7.2), 1 mM EDTA, 100 mM NaCl, 1 mM DTT.

« Inhibitor Stock: Dissolve 5-(4-Bromophenyl)isoxazol-3-amine in 100% DMSO (10 mM
stock).

B. Step-by-Step Workflow

e Preparation:
o Dilute PTP1B enzyme to 0.5 pg/mL in Assay Buffer.

o Prepare serial dilutions of the inhibitor (e.g., 0.1 uM to 100 uM) in Assay Buffer (keep
DMSO < 1%).

e Pre-Incubation:
o Add 50 pL of Enzyme solution to 96-well plate wells.
o Add 10 pL of Inhibitor solution.
o Incubate at 37°C for 15 minutes to allow equilibrium binding.
e Reaction Initiation:
o Add 40 pL of pNPP substrate (final concentration 2 mM, Km is approx 1-2 mM).

¢ Measurement:
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o Incubate at 37°C for 30 minutes.
o Stop reaction with 50 pL of 1N NaOH (optional, for endpoint) or read kinetically.

o Measure Absorbance at 405 nm (formation of p-nitrophenol).[5]

e Data Analysis:

o Calculate % Inhibition:

o Fit data to Sigmoidal Dose-Response curve to determine 1C50.

C. Validation Check (Self-Correcting Protocol)

e Control 1: Run a "No Enzyme" blank to subtract non-enzymatic hydrolysis.

e Control 2: Use Sodium Vanadate (100 puM) as a positive control (should show 100%
inhibition).

o Aggregation Check: To ensure the isoxazole is not acting like Ertiprotafib (aggregator), add
0.01% Triton X-100 to the buffer. If IC50 shifts significantly (>3-fold), the inhibition is likely
non-specific aggregation.

Strategic Selection Guide

Use this decision tree to select the appropriate inhibitor for your research phase.
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Select PTP1B Inhibitor Purpose
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Caption: Decision matrix for selecting PTP1B inhibitors based on experimental context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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